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Compound of Interest

Compound Name: 6-Hydroxynicotinamide

Cat. No.: B1222860

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative analysis of the pharmacokinetic and metabolic profiles of 6-
Hydroxynicotinamide, a metabolite of nicotinamide, across various species. Understanding
the species-specific differences in the absorption, distribution, metabolism, and excretion
(ADME) of this compound is crucial for preclinical to clinical translation in drug development.
This document summarizes available quantitative data, details relevant experimental
methodologies, and provides visual representations of key metabolic pathways.

Pharmacokinetic Profile Comparison

While comprehensive, directly comparative pharmacokinetic data for 6-Hydroxynicotinamide
across multiple species remains limited in publicly available literature, this section compiles and
extrapolates from studies on its parent compound, nicotinamide, and related pyridine
compounds to provide a comparative overview. The following table summarizes key
pharmacokinetic parameters for nicotinamide, offering insights into potential species-specific
variations that may influence the disposition of its metabolite, 6-Hydroxynicotinamide.
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Parameter Human Mouse Rat Dog
) Intravenous (i.v.),
Route of Intraperitoneal
o ) Oral ) N/A Intramuscular
Administration (i.p.) ]
(i.m.), Oral
Dose Upto6g 100-1000 mg/kg N/A 20 mg/kg (HI-6)
Tmax (Time to
Peak ~45 min N/A N/A N/A
Concentration)
Elimination Half- Increases with Not dose- N/A ~48.2 min (HI-6,
life (t¥2) dose (non-linear)  dependent i.v.)
Nicotinamide-N-

) oxide, 6- Nicotinamide-N- Unchanged drug

Key Metabolites N/A

Hydroxynicotina

mide (minor)

oxide

(HI-6)

Note: Data for Rat and specific pharmacokinetic parameters for 6-Hydroxynicotinamide are
not readily available in the reviewed literature. The data for Dog pertains to HI-6, a structurally
related pyridinium oxime.

Metabolic Pathways

Nicotinamide undergoes metabolism primarily in the liver. One of the metabolic routes involves
hydroxylation to form 6-Hydroxynicotinamide. The enzymes involved in this process can vary
across species, leading to different metabolic profiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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